Cas no 1108713-62-7 ((2S)-3,3-Difluorooxolane-2-carboxylic acid)

• Product Name: (2S)-3,3-Difluorooxolane-2-carboxylic acid
• CAS No: 1108713-62-7
• MF: C₅H₆F₂O₃
• MW: 152.096148967743
• CID: 6214853
• PubChem ID: 130221981
• Update Time: 2026-03-11

(2S)-3,3-Difluorooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• D79611
• SCHEMBL19119297
• PLILKVHHFMIWOP-VKHMYHEASA-N
• (2S)-3,3-Difluorooxolane-2-carboxylicacid
• 1108713-62-7
• PS-20468
• (2S)-3,3-Difluorooxolane-2-carboxylic acid

• Inchi： 1S/C5H6F2O3/c6-5(7)1-2-10-3(5)4(8)9/h3H,1-2H2,(H,8,9)/t3-/m0/s1
• InChI Key： PLILKVHHFMIWOP-VKHMYHEASA-N
• SMILES： FC1(CCO[C@H]1C(=O)O)F

Computed Properties

• Exact Mass: 152.02850037g/mol
• Monoisotopic Mass: 152.02850037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids

Additional information on (2S)-3,3-Difluorooxolane-2-carboxylic acid

Overview of (2S)-3,3-Difluorooxolane-2-carboxylic Acid (CAS No. 1108713-62-7)

(2S)-3,3-Difluorooxolane-2-carboxylic acid (CAS No. 1108713-62-7) is a chiral fluorinated compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique 3,3-difluoro substitution on the oxolane ring, which imparts distinct chemical and biological properties. The (2S) configuration further enhances its potential in enantioselective synthesis and drug development.

The 3,3-difluorooxolane-2-carboxylic acid scaffold is particularly valuable due to its ability to modulate biological activities and improve pharmacological profiles. Fluorine atoms are known for their electron-withdrawing effects, which can influence the reactivity and stability of organic molecules. In the context of drug discovery, these properties can lead to enhanced metabolic stability, improved solubility, and optimized binding affinities to target proteins.

Recent research has highlighted the potential of (2S)-3,3-Difluorooxolane-2-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity. The researchers found that the 3,3-difluoro substitution significantly enhanced the compound's ability to inhibit pro-inflammatory cytokines, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In another study, published in Organic Letters, scientists explored the use of (2S)-3,3-Difluorooxolane-2-carboxylic acid as a building block in the synthesis of novel antiviral agents. The unique structural features of this compound allowed for the creation of derivatives with enhanced antiviral activity against a range of viruses, including influenza and hepatitis C. The (2S) configuration played a crucial role in achieving high enantioselectivity during the synthesis process, ensuring the production of biologically active compounds.

The synthetic versatility of (2S)-3,3-Difluorooxolane-2-carboxylic acid has also been leveraged in the development of new catalysts and ligands for asymmetric synthesis. A recent publication in Chemical Science reported the successful use of this compound as a chiral ligand in palladium-catalyzed reactions. The researchers demonstrated that the (2S) configuration provided excellent enantioselectivity and high yields in various transformations, making it a valuable tool for synthetic chemists.

Beyond its applications in medicinal chemistry and organic synthesis, (2S)-3,3-Difluorooxolane-2-carboxylic acid has also shown promise in materials science. A study published in Advanced Materials explored the use of this compound as a building block for the fabrication of functional polymers with tunable properties. The researchers found that the 3,3-difluoro substitution allowed for precise control over polymer morphology and mechanical properties, opening up new possibilities for applications in electronics and biomedical devices.

In conclusion, (2S)-3,3-Difluorooxolane-2-carboxylic acid (CAS No. 1108713-62-7) is a versatile and promising compound with a wide range of applications in chemistry and biology. Its unique structural features and chiral configuration make it an attractive candidate for drug discovery, materials science, and synthetic chemistry. Ongoing research continues to uncover new potential uses for this compound, solidifying its importance in modern scientific endeavors.